BENGHE Foundational & Exploratory

Check Availability & Pricing

Ecotoxicological Assessment of Dimethyl
Oxobenzo Dioxasilane: A Review of Publicly
Available Data

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dimethyl oxobenzo dioxasilane

Cat. No.: B100100

An In-depth Technical Guide
Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document summarizes the publicly available information regarding the
ecotoxicological assessment of Dimethyl Oxobenzo Dioxasilane. A comprehensive
evaluation as requested is not feasible due to a significant lack of specific scientific studies on
its environmental fate and toxicity.

Introduction

Dimethyl Oxobenzo Dioxasilane is a chemical compound used in the cosmetics industry,
primarily as a skin-conditioning agent. Its presence is noted in a variety of personal care
products, including nail polishes and other skincare formulations. Despite its commercial use, a
thorough review of publicly accessible scientific literature and regulatory databases reveals a
significant gap in the ecotoxicological data for this specific substance. This guide aims to
present the available information and highlight the current knowledge gaps.

Chemical Identity

o Chemical Name: Dimethyl Oxobenzo Dioxasilane

e INCI Name: DIMETHYL OXOBENZO DIOXASILANE
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e CAS Number: 17902-57-7

e Molecular Formula: CoH1003Si

Environmental Fate and Behavior

There is a notable absence of specific studies on the environmental persistence,
bioaccumulation, and transformation of Dimethyl Oxobenzo Dioxasilane. General information
on related silicone-based compounds, particularly siloxanes used in cosmetics, indicates that
their environmental behavior can be a cause for concern.

Some cyclic siloxanes, such as cyclotetrasiloxane (D4) and cyclopentasiloxane (D5), have
been identified as persistent, bioaccumulative, and toxic (PBT) to aquatic organisms.[1] These
concerns have led to regulatory restrictions on their use in certain products in some
jurisdictions.[2][3] However, it is crucial to note that Dimethyl Oxobenzo Dioxasilane is
structurally distinct from these cyclic siloxanes, and its environmental properties cannot be
directly inferred without specific data.

The biodegradation of the monomer unit of polydimethylsiloxane, dimethylsilanediol, has been
demonstrated in soil, suggesting that some silicone compounds can be broken down by
microorganisms.[4] The relevance of this to the environmental fate of Dimethyl Oxobenzo
Dioxasilane is unknown.

Ecotoxicity Data

A comprehensive search for quantitative ecotoxicity data for Dimethyl Oxobenzo Dioxasilane
yielded no specific results. Information regarding its acute or chronic toxicity to key
environmental indicator species such as fish, daphnia, algae, or earthworms is not publicly
available.

Table 1: Summary of Aquatic Ecotoxicity Data for Dimethyl Oxobenzo Dioxasilane
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. . Exposure
Endpoint Species . Value Reference
Duration
. No Data

LC50 Fish - . -
Available
No Data

EC50 Daphnia - ) -
Avalilable

| EC50 | Algae | - | No Data Available | - |

Table 2: Summary of Terrestrial Ecotoxicity Data for Dimethyl Oxobenzo Dioxasilane

Exposure

Endpoint Species . Value Reference
Duration
No Data
LC50 Earthworm - . -
Available

| - | Plants | - | No Data Available | - |

Experimental Protocols

Due to the lack of published ecotoxicological studies, there are no specific experimental
protocols to report for Dimethyl Oxobenzo Dioxasilane. Standardized OECD (Organisation
for Economic Co-operation and Development) or EPA (Environmental Protection Agency)
guidelines would typically be followed for such assessments.

Below is a generalized workflow for a standard aquatic toxicity test, which would be applicable
for assessing a substance like Dimethyl Oxobenzo Dioxasilane.
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Caption: Generalized workflow for an aquatic toxicity experiment.

Signaling Pathways and Mechanisms of Toxicity

No information has been found regarding the mechanisms of toxicity or the signaling pathways
affected by Dimethyl Oxobenzo Dioxasilane in any organism. Research in this area would be
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necessary to understand its potential mode of action.

Regulatory Status and Safety Assessments

The Environmental Working Group (EWG) Skin Deep® database assigns Dimethyl Oxobenzo
Dioxasilane a low hazard score for cancer, allergies and immunotoxicity, and developmental
and reproductive toxicity, but also notes that there is no available data to support these
assessments.[5] The New Zealand Environmental Protection Authority (EPA) notes that this
substance does not have an individual approval but may be used as a component in a product
covered by a group standard.[6]

Conclusion and Knowledge Gaps

The current publicly available information is insufficient to conduct a meaningful
ecotoxicological assessment of Dimethyl Oxobenzo Dioxasilane. There is a critical lack of
data regarding its environmental fate, persistence, bioaccumulation potential, and toxicity to a
range of environmental organisms.

To address these knowledge gaps, the following studies would be required:

e Physicochemical Properties: Determination of water solubility, vapor pressure, and octanol-
water partition coefficient (Kow).

e Environmental Fate: Studies on biodegradation in water and soil, hydrolysis, and photolysis.

» Ecotoxicity Testing: Acute and chronic toxicity tests on representative aquatic and terrestrial
organisms.

e Bioaccumulation Studies: Assessment of the potential for bioaccumulation in aquatic
organisms.

Without such data, the environmental risks associated with the production, use, and disposal of
Dimethyl Oxobenzo Dioxasilane cannot be adequately characterized. Researchers and drug
development professionals should be aware of this data gap when considering the use of this
ingredient.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b100100#ecotoxicological-assessment-
of-dimethyl-oxobenzo-dioxasilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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